2-Chloro-3-(cyclopropylmethoxy)phenol

• Molecular Formula: C10H11ClO2
• Molecular Weight: 198.64 g/mol
• IUPAC Name: 2-chloro-3-(cyclopropylmethoxy)phenol
• InChI: InChI=1S/C10H11ClO2/c11-10-8(12)2-1-3-9(10)13-6-7-4-5-7/h1-3,7,12H,4-6H2
• InChI Key: LCVBUQLQUJFGSW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=CC=CC(=C2Cl)O

Description

2-Chloro-3-(cyclopropylmethoxy)phenol is a halogenated phenolic compound characterized by a chlorine substituent at the 2-position and a cyclopropylmethoxy group at the 3-position of the aromatic ring. This structure confers unique electronic and steric properties, making it a valuable intermediate in pharmaceutical synthesis, particularly for β-antagonists like betaxolol hydrochloride . Its synthesis typically involves multi-step alkylation and halogenation reactions, as seen in related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-3-(cyclopropylmethoxy)phenol can be achieved through nucleophilic aromatic substitution reactions. One common method involves the reaction of 2-chlorophenol with cyclopropylmethanol in the presence of a base, such as potassium carbonate, under reflux conditions . The reaction proceeds through the formation of an intermediate, which then undergoes substitution to yield the desired product.

Industrial Production Methods

On an industrial scale, the production of 2-Chloro-3-(cyclopropylmethoxy)phenol may involve similar synthetic routes but optimized for large-scale operations. This includes the use of continuous flow reactors, higher concentrations of reactants, and more efficient separation and purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-3-(cyclopropylmethoxy)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The chlorine atom can be reduced to form the corresponding hydroxy compound.

Substitution: The chlorine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Nucleophilic substitution reactions often require bases like sodium hydroxide (NaOH) or potassium carbonate (K2CO3) and solvents such as dimethyl sulfoxide (DMSO) or ethanol.

Major Products Formed

Oxidation: Quinones or other oxidized phenolic derivatives.

Reduction: Hydroxy derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

2-Chloro-3-(cyclopropylmethoxy)phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as a precursor for various industrial processes.

Mechanism of Action

The mechanism of action of 2-Chloro-3-(cyclopropylmethoxy)phenol involves its interaction with specific molecular targets. The phenolic group can form hydrogen bonds with biological molecules, while the chlorine atom and cyclopropylmethoxy group can influence the compound’s reactivity and binding affinity. These interactions can affect various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Analogues

Table 1: Key Structural Analogues and Their Features

Compound Name	Substituents (Position)	Key Functional Groups	Applications/Notes
2-Chloro-3-(cyclopropylmethoxy)phenol	Cl (2), cyclopropylmethoxy (3)	Phenol, ether, cyclopropane	Pharmaceutical intermediate
4-[2-(Cyclopropylmethoxy)ethyl]phenol	Cyclopropylmethoxyethyl (4)	Phenol, ether, cyclopropane	Betaxolol precursor
3-Chloro-4-(dibromo-methyl)-5-hydroxy-2(5H)-furanone	Cl (3), dibromomethyl (4), hydroxy (5)	Halofuranone, hydroxy	Carcinogenicity studies
2-Chloro-3'-methylbenzophenone	Cl (2), methyl (3')	Aromatic ketone, chloro	Industrial synthesis

Key Observations:

• Substituent Effects: The cyclopropylmethoxy group in 2-Chloro-3-(cyclopropylmethoxy)phenol introduces steric hindrance and stabilizes the phenol via electron-donating effects, contrasting with electron-withdrawing groups in halofuranones (e.g., 3-Chloro-4-(dibromo-methyl)-5-hydroxy-2(5H)-furanone) .
• Reactivity: Chlorinated phenols (e.g., 2-Chloro-phenol ) generally exhibit higher acidity compared to non-halogenated derivatives, influencing their solubility and reactivity in synthesis.